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Compound of Interest

Compound Name: Disodium mesoxalate

Cat. No.: B1617692

Technical Support Center: Disodium Mesoxalate

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in effectively
using Disodium Mesoxalate for in vitro studies.

Frequently Asked Questions (FAQSs)

Q1: What is Disodium Mesoxalate and what is its behavior in aqueous solutions?

Al: Disodium mesoxalate, also known as disodium dihydroxymalonate or ketomalonic acid
disodium salt, is the sodium salt of mesoxalic acid. In agueous solutions, mesoxalic acid readily
hydrates to form dihydroxymalonic acid. Therefore, when you dissolve disodium mesoxalate
in water-based buffers, the predominant species in solution is the dihydroxymalonate dianion.

Q2: What are the recommended solvents for dissolving Disodium Mesoxalate?

A2: The recommended solvents for Disodium Mesoxalate are water and Phosphate Buffered
Saline (PBS). Its solubility in Dimethyl Sulfoxide (DMSO) is reported inconsistently, with some
sources indicating it is insoluble or only slightly soluble. It is advisable to first test solubility in a
small amount of DMSO if its use is required for your experimental setup.

Q3: How should stock solutions of Disodium Mesoxalate be prepared and stored?
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A3: It is recommended to prepare fresh stock solutions of Disodium Mesoxalate for each
experiment. If storage is necessary, filter-sterilize the solution and store it in aliquots at -20°C
for short-term storage (up to one month) or at -80°C for long-term storage (up to six months).
Avoid repeated freeze-thaw cycles.

Q4: Can | heat the solution to improve the solubility of Disodium Mesoxalate?

A4: Gentle warming can be attempted to aid dissolution. However, prolonged or excessive
heating should be avoided as it may lead to degradation of the compound. A more
recommended approach to assist dissolution is the use of ultrasonication.

Troubleshooting Guide
Issue 1: Disodium Mesoxalate is not dissolving or is

dissolving very slowly.

Possible Cause Troubleshooting Step

Ensure you are using a recommended solvent
o such as high-purity water or PBS. If using
Low Solubility in the Chosen Solvent o ]
DMSO, be aware of its limited and variable

solubility.

Check the concentration of your intended
) o solution against the known solubility data (see
Concentration Exceeds Solubility Limit ) ) )
Data Presentation section). If the concentration

is too high, prepare a more dilute stock solution.

o o Vortex or stir the solution for a longer period.
Insufficient Agitation o
Gentle agitation is key.

Use an ultrasonic water bath to aid in the
Compound has Precipitated Out of Solution dissolution of suspended particles. This is often

effective for finely dispersed precipitates.

Issue 2: The prepared solution is cloudy or shows
precipitation after preparation or storage.
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Possible Cause

Troubleshooting Step

Supersaturated Solution

The initial concentration may be too high,
leading to precipitation over time. Prepare a

fresh, more dilute solution.

pH of the Solution

The pH of the final solution can significantly
impact the solubility of dicarboxylic acids.
Measure the pH of your final solution. Adjusting
the pH slightly towards a more alkaline value
(e.g., pH 7.4-8.0) with a small amount of dilute
NaOH may improve solubility. However, ensure
the final pH is compatible with your experimental

system.

Interaction with Components of Complex Media

When preparing solutions in complex cell culture
media, interactions with divalent cations (e.g.,
Caz*, Mg?*) or other components can
sometimes lead to precipitation. If this occurs,
consider preparing a concentrated stock
solution in water or PBS and then diluting it to
the final concentration in the cell culture medium

just before use.

Improper Storage

Precipitation can occur during freeze-thaw
cycles. Aliquot your stock solution into single-
use volumes to minimize this. If precipitation is
observed after thawing, try to redissolve it by
warming the solution to 37°C and vortexing

before use.

Data Presentation

Table 1: Solubility of Disodium Mesoxalate in Common Solvents
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- Molar Concentration
Solvent Solubility (mg/mL) (mM) Notes
m

Data from vendor

Water 36 199.98
datasheets.

Data from vendor
PBS (pH 7.4) 6.67 37.05
datasheets.

] Conflicting reports.
Insoluble to Slightly
DMSO - Test on a small scale

Soluble ]
first.

Experimental Protocols
Protocol for Preparation of a 100 mM Stock Solution of
Disodium Mesoxalate in Water

o Materials:

o Disodium Mesoxalate (MW: 180.02 g/mol , assuming monohydrate form which is
commonly sold)

o High-purity, sterile water (e.g., Milli-Q or equivalent)
o Sterile conical tube or vial
o Vortex mixer
o Ultrasonic water bath (optional)
o Sterile 0.22 pm syringe filter
e Procedure:

1. Weigh out 18.0 mg of Disodium Mesoxalate powder and transfer it to a sterile conical
tube.

2. Add 1.0 mL of sterile water to the tube.
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3. Vortex the solution vigorously for 1-2 minutes.

4. If the solid has not fully dissolved, place the tube in an ultrasonic water bath for 5-10

minutes, or until the solution is clear.

5. Once fully dissolved, filter-sterilize the solution using a 0.22 pum syringe filter into a new

sterile tube.

6. Use the solution immediately or aliquot and store at -20°C or -80°C.

Visualizations
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Experimental Workflow: Preparing Disodium Mesoxalate Solution
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Caption: Workflow for preparing a sterile stock solution of Disodium Mesoxalate.
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Simplified Metabolic Context of Mesoxalate
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Caption: Simplified overview of the metabolic synthesis and degradation pathways of
mesoxalate.

» To cite this document: BenchChem. [Improving the solubility of Disodium mesoxalate for in
vitro studies]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1617692?utm_src=pdf-body-img
https://www.benchchem.com/product/b1617692#improving-the-solubility-of-disodium-mesoxalate-for-in-vitro-studies
https://www.benchchem.com/product/b1617692#improving-the-solubility-of-disodium-mesoxalate-for-in-vitro-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

[https://www.benchchem.com/product/b1617692#improving-the-solubility-of-disodium-
mesoxalate-for-in-vitro-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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